7-bromo-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid

• Molecular Formula: C8H5BrN2O3
• Molecular Weight: 257.04 g/mol
• IUPAC Name: 7-bromo-2-oxo-1,3-dihydrobenzimidazole-5-carboxylic acid
• InChI: InChI=1S/C8H5BrN2O3/c9-4-1-3(7(12)13)2-5-6(4)11-8(14)10-5/h1-2H,(H,12,13)(H2,10,11,14)
• InChI Key: PPYOHYSGSIRRDX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NC(=O)N2)Br)C(=O)O

Description

7-bromo-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C8H5BrN2O3 and its molecular weight is 257.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 7-bromo-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate (238 mg, 0.878 mmol) and 2 N aqueous sodium hydroxide (1.50 mL, 3.0 mmol) were combined in methanol (5 mL) and heated to 50° C. for 90 minutes. The reaction solution was concentrated to remove the methanol. To the reaction residue was added ethyl acetate (5 mL). The resultant solution was acidified with 1N aqueous hydrochloric acid (1.5 mL) to give a final pH of 4. A precipitate formed which was filtered and dried under vacuum to give the title compound (226 mg, 100%) as a solid. 1H NMR (400 MHz, CD3OD) δ ppm 7.89 (d, J=1.37 Hz, 1H) 7.65 (d, J=1.37 Hz, 1H).